Cas no 1805364-46-8 (5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile)

• Product Name: 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile
• CAS No: 1805364-46-8
• MF: C₈H₄ClF₂N₃O₂
• MW: 247.586067199707
• CID: 4808258
• Update Time: 2025-06-03

5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile

• Inchi： 1S/C8H4ClF2N3O2/c9-4-3-13-5(1-2-12)7(14(15)16)6(4)8(10)11/h3,8H,1H2
• InChI Key： PNQPTGJQCUZFET-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC#N)C(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.6
• Topological Polar Surface Area: 82.5

Additional information on 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile

Comprehensive Overview of 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile (CAS No. 1805364-46-8)

5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile (CAS No. 1805364-46-8) is a specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, offers versatility in synthetic chemistry, making it a valuable intermediate for developing novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its nitro group, which can be reduced to amines or transformed into other functional groups, enabling diverse chemical modifications. The difluoromethyl moiety, known for its lipophilicity and electron-withdrawing properties, further enhances the compound's utility in designing enzyme inhibitors or receptor modulators.

The synthesis of 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile typically involves multi-step reactions, including halogenation, nitration, and cyanation. Its CAS No. 1805364-46-8 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in research applications.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry and green synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, reducing environmental impact. Additionally, its potential as a building block for crop protection agents resonates with the agricultural sector's need for eco-friendly pest control solutions.

In the pharmaceutical domain, 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile is investigated for its role in medicinal chemistry, particularly in targeting infectious diseases and chronic conditions. Its structural features are leveraged to design small-molecule inhibitors, addressing challenges like drug resistance and selectivity. Collaborative efforts between academia and industry continue to explore its full potential, driven by advancements in computational modeling and high-throughput screening.

As global interest in precision agriculture and personalized medicine grows, compounds like 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-acetonitrile are poised to play a pivotal role. Its integration into AI-driven drug discovery platforms highlights the synergy between chemistry and technology, accelerating the development of next-generation therapeutics. With rigorous safety assessments and scalable synthesis routes, this compound exemplifies innovation in modern chemical research.